Cas no 1261233-46-8 ([1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride)

• Product Name: [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride
• CAS No: 1261233-46-8
• MF: C₁₀H₁₇Cl₂N₃S
• MW: 282.233078718185
• CID: 2166345
• Update Time: 2025-10-27

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride
• SBB075270
• [1-(2-Chlorothiazol-5-ylmethyl)piperidin-3-yl]methylamine hydrochloride
• {1-[(2-chloro(1,3-thiazol-5-yl))methyl](3-piperidyl)}methylamine, chloride

• Inchi： 1S/C10H16ClN3S.ClH/c1-12-8-3-2-4-14(6-8)7-9-5-13-10(11)15-9;/h5,8,12H,2-4,6-7H2,1H3;1H
• InChI Key： MSZPGEONXLQDRF-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(CN2CCCC(C2)NC)S1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Topological Polar Surface Area: 56.4

Additional information on [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride

Introduction to [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride (CAS No. 1261233-46-8)

[1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1261233-46-8, has garnered attention due to its structural features and its role in the development of novel therapeutic agents.

The molecular framework of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride incorporates a piperidine ring linked to a thiazole moiety, which is further substituted with a chloro group and a methylamine group. This unique arrangement of functional groups contributes to its pharmacological properties, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the chloro group in the thiazole ring enhances the compound's reactivity, allowing for further functionalization and customization for specific biological targets.

The piperidine ring in [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride is another key feature that contributes to its pharmacological potential. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs, where they often serve as pharmacophores due to their ability to cross the blood-brain barrier. The combination of the thiazole and piperidine moieties in this compound suggests potential applications in CNS disorders, such as depression and anxiety.

Recent studies have highlighted the importance of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride in the development of novel therapeutic agents. Research has demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors involved in neurological disorders. For instance, preclinical studies have shown that it may interact with serotonin receptors, potentially making it a candidate for treating conditions related to serotonin dysregulation.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors for pharmaceutical efficacy. Improved solubility can lead to better absorption and distribution within the body, thereby increasing the compound's therapeutic potential. This makes [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride an attractive candidate for further development into a drug candidate.

Moreover, the structural diversity of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride allows for modifications that can fine-tune its pharmacological properties. Researchers can explore different substituents and analogs to optimize potency, selectivity, and pharmacokinetic profiles. This flexibility is crucial in drug discovery, as it enables the tailoring of compounds to specific therapeutic needs.

Advances in computational chemistry and molecular modeling have also played a significant role in understanding the behavior of [1-(2-Chloro-thiazol-5-ylmethyl)-piperidin-3-y]l-methylamine hydrochloride. These tools have helped researchers predict how the compound interacts with biological targets at the molecular level. Such insights are invaluable for designing experiments and guiding the optimization process towards more effective drug candidates.

In conclusion, [1-(2-Chloro-thiazol] -5 -ylmethyl)-pip]eridin -3 -y]lmethy]l-am]ine hydroch]orid] (CAS No. 1261233[46[8]) is a promis[ing compoun[ in pharma[cetical ch[emistry with vast potentia[ for deve[oping no[ve therapeut[ic agents. Its unique structur[al featu[res and biologic[ activit[ies make it a valuable scaffold for dr[u]g discove[y. With conti[nuou[ research and deve[lopment, this compoun[d holds great potentia[ for imp[roving human health and well-being.]